Cas no 40076-53-7 (3,4-dimethylpent-1-en-3-ol)

• Product Name: 3,4-dimethylpent-1-en-3-ol
• CAS No: 40076-53-7
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 925257
• PubChem ID: 3084767
• Update Time: 2025-04-19

3,4-dimethylpent-1-en-3-ol Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethylpent-1-en-3-ol
• SCHEMBL8915277
• AKOS014312249
• 40076-53-7
• PGFSFOKKOCLHFQ-UHFFFAOYSA-N
• EINECS 254-785-1
• NS00057398
• DTXSID40960533

• Inchi： 1S/C7H14O/c1-5-7(4,8)6(2)3/h5-6,8H,1H2,2-4H3
• InChI Key： PGFSFOKKOCLHFQ-UHFFFAOYSA-N
• SMILES： OC(C=C)(C)C(C)C

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų